Cas no 1771-22-8 (10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)-)

• Product Name: 10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)-
• CAS No: 1771-22-8
• MF: C₁₃H₇ClF₃NS
• MW: 301.714591264725
• CID: 1369520
• Update Time: 2024-08-17

10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 2-chloro-8-(trifluoromethyl)-

• Inchi： 1S/C13H7ClF3NS/c14-8-2-4-12-10(6-8)18-9-5-7(13(15,16)17)1-3-11(9)19-12/h1-6,18H
• InChI Key： GZSIFTUUQCPNBH-UHFFFAOYSA-N
• SMILES： C1=C2C(SC3=C(N2)C=C(C(F)(F)F)C=C3)=CC=C1Cl

Computed Properties

• Exact Mass: 300.99411
• Monoisotopic Mass: 300.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Melting Point: 188-189 °C
• Boiling Point: 385.9±42.0 °C(Predicted)
• PSA: 12.03
• pka: -3.01±0.20(Predicted)